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Compound of Interest

Compound Name: Heptyl formate

Cat. No.: B089460 Get Quote

A clear understanding of a chemical's properties is fundamental to its safe management. The

following table summarizes key quantitative data for heptyl formate.

Property Data

CAS Number 112-23-2

Molecular Formula C₈H₁₆O₂

Molecular Weight 144.21 g/mol

Flash Point 66 °C (151 °F)

GHS Hazard Statements

H226: Flammable liquid and vapor.H315:

Causes skin irritation.H318: Causes serious eye

damage.

Source: ChemicalBook, Pfaltz & Bauer[1][2]

Standard Operating Procedure for Heptyl Formate
Disposal
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

heptyl formate waste. Laboratory personnel should treat all chemical waste as hazardous

unless specifically confirmed otherwise by their institution's Environmental Health & Safety

(EHS) department.[3]
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Experimental Protocol: Waste Collection and Disposal
Don Personal Protective Equipment (PPE): Before handling heptyl formate waste, ensure

appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile).[4][5]

Safety goggles or a face shield to protect against splashes.[2][5]

A lab coat or other protective clothing.[4]

Waste Collection and Container Management:

Select a Compatible Container: Collect heptyl formate waste in a container made of a

compatible material (e.g., glass or appropriate plastic) with a leak-proof, screw-on cap.[6]

[7] The container must be in good condition, free of cracks or leaks.[8]

Keep Container Closed: The waste container must be kept tightly closed except when

adding waste.[6][7][8] Using funnels or other transfer devices can minimize spills.

Avoid Mixing Waste: Do not mix heptyl formate with incompatible waste streams. It is

safest to maintain separate waste containers to prevent hazardous reactions.[8][9]

Labeling the Waste Container:

Affix a "Hazardous Waste" Label: As soon as waste is first added, label the container with

the words "Hazardous Waste."[8][10]

Complete the Label: Clearly write the full chemical name, "Heptyl Formate," and list all

constituents if it is a mixture, including their percentages.[6][10] Do not use abbreviations

or chemical formulas.[8][10]

Include Generator Information: The label must include the principal investigator's name,

department, room number, and the date waste accumulation began.[10]

Storage of Hazardous Waste:
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Designated Storage Area: Store the waste container in a designated satellite accumulation

area (SAA) within the laboratory.

Secondary Containment: Place the waste container in a secondary container, such as a

chemical-resistant tray or bin, to contain any potential leaks or spills.[3][7] The secondary

container must be able to hold 110% of the volume of the primary container.[7]

Segregate Incompatibles: Ensure the storage area segregates incompatible waste types,

such as acids and flammables.[3][8]

Arrange for Final Disposal:

Contact EHS: Do not dispose of heptyl formate down the drain or in regular trash.[10][11]

Schedule a Pickup: Contact your institution's EHS or a licensed professional waste

disposal service to arrange for collection of the hazardous waste.[2][9] Ensure this is done

before accumulation time or quantity limits (e.g., 90 days or 55 gallons) are exceeded.[7]

Protocol for Spill and Leak Cleanup
Accidental spills must be managed immediately and safely.

Evacuate and Ventilate: Alert others in the area and evacuate if necessary. Ensure the area

is well-ventilated, using a chemical fume hood if the spill is contained within one.[2][4]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create a spark.[2][4]

Wear Appropriate PPE: Don the required PPE, including a respirator if ventilation is

inadequate.[2]

Contain the Spill: Use an inert absorbent material like sand, vermiculite, or diatomite to dike

and contain the spill.[2]

Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it

into a compatible, sealable container for disposal.[4][5]
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Label and Dispose: Label the container as "Hazardous Waste" with a description of the

contents (e.g., "Heptyl Formate and Vermiculite") and manage it according to the disposal

procedure above.[3]

Protocol for Empty Container Disposal
An empty container that held heptyl formate must be decontaminated before being discarded

as regular trash.[3]

Triple-Rinse the Container:

Rinse the empty container three times with a suitable solvent (such as acetone or ethanol)

that can remove the chemical residue.[3][8]

Each rinse should use a solvent amount equal to about 5-10% of the container's volume.

[3]

Collect the Rinsate: The rinsate from all three rinses is considered hazardous waste.[3][8]

Collect it and add it to your heptyl formate hazardous waste container.

Prepare Container for Trash:

Once triple-rinsed, deface or remove the original chemical label.[3]

Remove the cap to allow the container to air dry completely.[3]

The decontaminated container may now be disposed of in the regular trash.[3][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b089460?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b089460?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b089460?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heptyl Formate Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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